1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorophenyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-(3-fluorophenyl)-3-methyl-6-phenylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C24H21FN4O3S/c1-15-22-20(24(30)26-18-9-5-8-17(25)12-18)13-21(16-6-3-2-4-7-16)27-23(22)29(28-15)19-10-11-33(31,32)14-19/h2-9,12-13,19H,10-11,14H2,1H3,(H,26,30)
• InChI Key: XIYRXPQJAYSOOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CC=C3)C(=O)NC4=CC(=CC=C4)F)C5CCS(=O)(=O)C5
• Molecular Formula: C24H21FN4O3S
• Molecular Weight: 464.5 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorophenyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C24H21FN4O3S and its molecular weight is 464.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular and Antibacterial Activities

Compounds similar to the one mentioned have been synthesized and evaluated for their antitubercular and antibacterial activities. For instance, novel carboxamide derivatives have shown potent activities against tuberculosis and other bacterial infections, surpassing the reference drugs Pyrazinamide and Streptomycin in potency. These findings suggest potential applications in the development of new antimicrobial agents (Bodige et al., 2020).

Anticancer and Anti-inflammatory Agents

Pyrazolopyrimidines derivatives have been identified as potential anticancer and anti-inflammatory agents. For example, some compounds have demonstrated cytotoxic effects against cancer cell lines and inhibition of 5-lipoxygenase, an enzyme associated with inflammatory processes (Rahmouni et al., 2016).

Molecular Interaction Studies

The molecular interaction of specific pyrazole carboxamide derivatives with the CB1 cannabinoid receptor has been explored, indicating these compounds' potential in modulating receptor activities. Such studies are valuable for drug design and understanding compound-receptor interactions (Shim et al., 2002).

pH and Chemosensors

Research on heteroatom-containing luminogens demonstrates the potential of such compounds as fluorescent pH sensors. These compounds show reversible emission changes in response to pH variations, indicating their use in developing novel sensor technologies (Yang et al., 2013).